Cas no 5726-25-0 (2-methylcyclohexyl octanoate)
2-methylcyclohexyl octanoate structure
Product Name:2-methylcyclohexyl octanoate
CAS No:5726-25-0
MF:C15H28O2
MW:240.381625175476
CID:946709
PubChem ID:230153
Update Time:2025-04-19
2-methylcyclohexyl octanoate Chemical and Physical Properties
Names and Identifiers
-
- 2-methylcyclohexyl octanoate
- (2-methylcyclohexyl) octanoate
- DTXSID90282151
- 5726-25-0
- NSC-24734
- NSC24734
- SCHEMBL26106904
-
- Inchi: 1S/C15H28O2/c1-3-4-5-6-7-12-15(16)17-14-11-9-8-10-13(14)2/h13-14H,3-12H2,1-2H3
- InChI Key: ZFUKUODGBHPRJR-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCC)=O)C1CCCCC1C
Computed Properties
- Exact Mass: 240.20904
- Monoisotopic Mass: 240.209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.91
- Boiling Point: 292.1°C at 760 mmHg
- Flash Point: 135.9°C
- Refractive Index: 1.456
- PSA: 26.3
2-methylcyclohexyl octanoate Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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